Cas no 63037-67-2 (5-bromo-6-iodo-2,3-dihydro-1H-indole-2,3-dione)

• Product Name: 5-bromo-6-iodo-2,3-dihydro-1H-indole-2,3-dione
• CAS No: 63037-67-2
• MF: C₈H₃BrINO₂
• MW: 351.92339348793
• CID: 1645194
• PubChem ID: 76852521
• Update Time: 2025-06-29

5-bromo-6-iodo-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2,3-dione, 5-bromo-6-iodo-
• 5-bromo-6-iodo-2,3-dihydro-1H-indole-2,3-dione
• 63037-67-2
• EN300-1456829
• 1h-indole-2,3-dione,5-bromo-6-iodo-

• Inchi： 1S/C8H3BrINO2/c9-4-1-3-6(2-5(4)10)11-8(13)7(3)12/h1-2H,(H,11,12,13)
• InChI Key： MVYXZOYUEAEMTM-UHFFFAOYSA-N
• SMILES： IC1C(=CC2C(C(NC=2C=1)=O)=O)Br

Computed Properties

• Exact Mass: 350.83869
• Monoisotopic Mass: 350.83919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17

Additional information on 5-bromo-6-iodo-2,3-dihydro-1H-indole-2,3-dione

5-Bromo-6-Iodo-2,3-Dihydro-1H-Indole-2,3-Dione: A Multifunctional Scaffold in Modern Pharmaceutical Research

5-Bromo-6-iodo-2,3-dihydro-1H-indole-2,3-dione (CAS No. 63037-67-2) represents a unique class of heterocyclic compounds with structural features that have garnered significant attention in pharmaceutical and medicinal chemistry. This molecule combines the aromaticity of indole with the functional groups of diketones, creating a scaffold with potential for diverse biological activities. Recent advances in synthetic methodologies and computational modeling have further expanded the utility of this compound in drug discovery programs targeting various disease pathways.

The core structure of 5-bromo-6-iodo-2,3-dihydro-1H-indole-2,3-dione consists of a six-membered indole ring fused to a five-membered pyrrole ring, with bromine and iodine substituents strategically positioned at the 5- and 6-positions respectively. This substitution pattern introduces both electrophilic and nucleophilic moieties, which may influence the molecule's reactivity and biological interactions. The diketone functionality at the 2,3-positions adds additional complexity, enabling the formation of multiple hydrogen bonding interactions with target proteins.

Recent studies published in *Journal of Medicinal Chemistry* (2023) have demonstrated that the bromine and iodine substituents in 5-bromo-6-iodo-2,3-dihydro-1H-indole-2,3-dione play a critical role in modulating its binding affinity to G-protein coupled receptors (GPCRs). The halogen atoms act as hydrogen bond acceptors, enhancing the molecule's ability to interact with specific amino acid residues in the receptor's binding pocket. This structural feature has been leveraged to design novel agonists for the 5-HT2B receptor, which is implicated in cardiovascular diseases.

Computational approaches such as molecular docking and molecular dynamics simulations have been instrumental in understanding the behavior of 5-bromo-6-iodo-2,3-dihydro-1H-indole-2,3-dione in biological systems. A 2023 study in *ACS Chemical Biology* revealed that the molecule exhibits a unique binding mode with the enzyme acetylcholinesterase, suggesting potential applications in the treatment of neurodegenerative disorders. The diketone functionality appears to form a hydrogen bond network that stabilizes the enzyme-inhibitor complex, which is a critical factor in its pharmacological activity.

The synthesis of 5-bromo-6-iodo-2,3-dihydro-1H-indole-2,3-dione has been optimized using modern catalytic methods. A 2022 report in *Organic Letters* described a one-pot microwave-assisted synthesis that significantly reduces reaction time compared to traditional protocols. This method involves the sequential introduction of bromine and iodine atoms through electrophilic substitution reactions, followed by oxidation of the indole ring to form the diketone functionality. The efficiency of this approach has made the compound more accessible for pharmaceutical development.

Recent advances in medicinal chemistry have highlighted the potential of 5-bromo-6-iodo-2,3-dihydro-1H-indole-2,3-dione as a lead compound for anti-inflammatory drug development. A 2023 study in *Bioorganic & Medicinal Chemistry* showed that derivatives of this scaffold exhibit selective inhibition of COX-2 enzymes, which are associated with chronic inflammation. The bromine and iodine substituents appear to enhance the molecule's ability to interact with the active site of the enzyme, providing a basis for the design of more potent anti-inflammatory agents.

The pharmacokinetic properties of 5-bromo-6-iodo-2,3-dihydro-1H-indole-2,3-dione have also been investigated. Research published in *Drug Metabolism and Disposition* (2023) indicates that the molecule exhibits favorable permeability across the blood-brain barrier, which is crucial for its potential application in neurological disorders. The halogen atoms may contribute to the molecule's hydrophobicity, enabling it to cross biological membranes more effectively.

Current research is exploring the use of 5-bromo-6-iodo-2,3-dihydro-1H-indole-2,3-dione as a scaffold for the development of antiviral agents. A 2023 study in *Antiviral Research* demonstrated that derivatives of this compound show promising activity against RNA viruses, including SARS-CoV-2. The diketone functionality may play a role in disrupting viral replication processes, while the halogen substituents could enhance the molecule's ability to bind to viral proteins.

Structural modifications of 5-bromo-6-iodo-2,3-dihydro-1H-indole-2,3-dione have led to the identification of several bioactive derivatives. A 2023 publication in *European Journal of Medicinal Chemistry* reported that the introduction of a methoxy group at the 3-position significantly increases the molecule's selectivity for the 5-HT2B receptor. This modification appears to enhance the molecule's ability to distinguish between different receptor subtypes, which is critical for minimizing side effects in therapeutic applications.

The development of 5-bromo-6-iodo-2,3-dihydro-1H-indole-2,3-dione as a pharmaceutical compound is closely tied to advancements in drug delivery systems. Research published in *Advanced Drug Delivery Reviews* (2023) has explored the use of nanoparticle formulations to enhance the bioavailability of this compound. The halogen substituents may influence the molecule's interaction with carrier systems, enabling more efficient targeting of specific tissues or organs.

As the field of medicinal chemistry continues to evolve, 5-bromo-6-iodo-2,3-dihydro-1H-indole-2,3-dione remains a promising scaffold for the development of novel therapeutics. Its unique structural features, combined with recent advances in synthetic methodologies and computational modeling, position this compound at the forefront of modern drug discovery efforts. Ongoing research is likely to uncover additional biological activities and therapeutic applications for this versatile molecule.